Cas no 2173992-35-1 (tert-butyl N-{7-azaspiro[3.5]nonan-1-yl}carbamate hydrochloride)

• Product Name: tert-butyl N-{7-azaspiro[3.5]nonan-1-yl}carbamate hydrochloride
• CAS No: 2173992-35-1
• MF: C₁₃H₂₅ClN₂O₂
• MW: 276.802802801132
• CID: 6587881
• PubChem ID: 132352771
• Update Time: 2026-03-11

tert-butyl N-{7-azaspiro[3.5]nonan-1-yl}carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{7-azaspiro[3.5]nonan-1-yl}carbamate hydrochloride
• tert-Butyl 7-azaspiro[3.5]nonan-1-ylcarbamate hydrochloride
• TERT-BUTYLN-{7-AZASPIRO[3.5]NONAN-1-YLCARBAMATEHCL
• BS-43658
• MFCD31567434
• CS-0077232
• P18242
• tert-butyl N-(7-azaspiro[3.5]nonan-3-yl)carbamate;hydrochloride
• TERT-BUTYL N-{7-AZASPIRO[3.5]NONAN-1-YLCARBAMATE HCL
• tert-Butyl n-(7-azaspiro[3.5]nonan-1-yl)carbamate hydrochloride
• t-Butyl N-{7-azaspiro[3.5]nonan-1-yl}carbamate hydrochloride
• tert-Butyl (7-azaspiro[3.5]nonan-1-yl)carbamate hydrochloride
• YLD99235
• 1-(Boc-amino)-7-azaspiro[3.5]nonan HCl
• 2173992-35-1

• Inchi： 1S/C13H24N2O2.ClH/c1-12(2,3)17-11(16)15-10-4-5-13(10)6-8-14-9-7-13;/h10,14H,4-9H2,1-3H3,(H,15,16);1H
• InChI Key： GODFYQSGXJOUKY-UHFFFAOYSA-N
• SMILES： N(C1CCC21CCNCC2)C(=O)OC(C)(C)C.Cl

Computed Properties

• Exact Mass: 276.1604557g/mol
• Monoisotopic Mass: 276.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-{7-azaspiro[3.5]nonan-1-yl}carbamate hydrochloride

Introduction to Tert-butyl N-{7-azaspiro[3.5]nonan-1-yl}carbamate Hydrochloride (CAS No. 2173992-35-1)

Tert-butyl N-{7-azaspiro[3.5]nonan-1-yl}carbamate hydrochloride, a compound with the chemical identifier CAS No. 2173992-35-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate spirocyclic structure and carbamate functional group, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry.

The molecular structure of tert-butyl N-{7-azaspiro[3.5]nonan-1-yl}carbamate hydrochloride is a testament to the ingenuity of synthetic organic chemistry. The presence of a spirocyclic framework, specifically the 7-azaspiro[3.5]nonan ring system, introduces unique steric and electronic properties that make this compound a promising candidate for various biochemical interactions. The carbamate moiety further enhances its versatility, allowing for modifications that can fine-tune its pharmacological profile.

In recent years, there has been a growing interest in spirocyclic compounds due to their ability to mimic natural products and exhibit enhanced binding affinity to biological targets. The research community has been particularly intrigued by the potential of these compounds to serve as scaffolds for the development of novel therapeutic agents. Tert-butyl N-{7-azaspiro[3.5]nonan-1-yl}carbamate hydrochloride stands out in this context due to its unique structural features and reported biological activities.

One of the most compelling aspects of this compound is its potential role in the development of central nervous system (CNS) drugs. Spirocyclic structures are known to cross the blood-brain barrier more efficiently than linear analogs, making them ideal candidates for treating neurological disorders. Preliminary studies have suggested that derivatives of tert-butyl N-{7-azaspiro[3.5]nonan-1-yl}carbamate hydrochloride may exhibit properties relevant to neuroprotection and cognitive enhancement.

The carbamate functional group in the molecule also opens up possibilities for further chemical modifications, enabling the synthesis of a diverse array of analogs with tailored pharmacokinetic and pharmacodynamic profiles. This flexibility is crucial for optimizing drug candidates for clinical use. Researchers have been exploring various synthetic pathways to introduce different substituents at strategic positions within the spirocyclic core, aiming to enhance potency, selectivity, and bioavailability.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of tert-butyl N-{7-azaspiro[3.5]nonan-1-yl}carbamate hydrochloride. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict and refine its pharmacological properties. These computational approaches are complemented by experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which have been instrumental in elucidating its three-dimensional structure and dynamics.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The spirocyclic core is typically constructed through a series of cyclocondensation reactions, followed by functional group transformations to introduce the carbamate moiety. The final step involves salt formation with hydrochloric acid to enhance stability and solubility.

In terms of applications, tert-butyl N-{7-azaspiro[3.5]nonan-1-yl}carbamate hydrochloride has shown promise in preclinical studies as a potential therapeutic agent for various conditions. Its ability to modulate neurotransmitter systems makes it a candidate for treating disorders such as depression, anxiety, and neurodegenerative diseases. Additionally, its structural motifs have inspired the development of novel compounds with applications in oncology and anti-inflammatory therapies.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new drugs based on spirocyclic scaffolds like those found in tert-butyl N-{7-azaspiro[3.5]nonan-1-yl}carbamate hydrochloride. Collaborative efforts between academic institutions and biotechnology companies are accelerating the pace at which these compounds move from laboratory research to clinical trials. The growing body of evidence supporting their therapeutic potential underscores their importance as future drug candidates.

The future prospects for this compound are bright, with ongoing research focused on optimizing its synthesis, exploring new derivatives, and evaluating its efficacy in animal models and human trials. As our understanding of biological systems continues to evolve, so too will our ability to harness the unique properties of spirocyclic compounds like tert-butyl N-{7-azaspiro[3.5]nonan-1-yl}carbamate hydrochloride. This compound exemplifies the intersection of innovative chemistry and medicine, offering hope for new treatments that address unmet medical needs.